2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(4-phenylbutan-2-yl)acetamide

• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 2-(4-oxo-1,2,3-benzotriazin-3-yl)-N-(4-phenylbutan-2-yl)acetamide
• InChI: InChI=1S/C19H20N4O2/c1-14(11-12-15-7-3-2-4-8-15)20-18(24)13-23-19(25)16-9-5-6-10-17(16)21-22-23/h2-10,14H,11-13H2,1H3,(H,20,24)
• InChI Key: FEXLWTJLSANFCR-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3N=N2

Description

2-(4-Oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(4-phenylbutan-2-yl)acetamide is a heterocyclic acetamide derivative featuring a 1,2,3-benzotriazin-4-one core linked to a branched phenylalkylamide side chain. Its structure combines a planar aromatic benzotriazinone moiety with a flexible N-(4-phenylbutan-2-yl) group, which may influence solubility, target binding, and metabolic stability .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogs with Benzotriazinone Cores

Several benzotriazinone-acetamide derivatives share structural similarities with the target compound, differing primarily in their N-substituents:

Compound Name	N-Substituent	Molecular Weight	Key Features	Reference
2-(4-Oxo-1,2,3-benzotriazin-3-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide	4-phenylthiazol-2-yl	363.40 g/mol	Thiazole ring enhances π-π stacking potential
Zelatriazinum (WHO-INN)	(1S)-1-[4-(trifluoromethoxy)phenyl]ethyl	403.33 g/mol	Chiral center; trifluoromethoxy improves lipophilicity
N-(3-chloro-4-fluorophenyl)-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide	3-chloro-4-fluorophenyl	332.72 g/mol	Halogenated substituent for target specificity
Target Compound	4-phenylbutan-2-yl	~349.40 g/mol*	Branched alkyl chain may enhance membrane permeability	-

*Calculated based on molecular formula (C₁₉H₂₀N₄O₂).

Key Observations :

• Zelatriazinum () demonstrates how fluorinated groups can optimize pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration .
• Halogenated derivatives () suggest that electron-withdrawing groups may enhance interactions with hydrophobic enzyme pockets .

Compounds with Related Heterocyclic Cores

Other 4-oxo-heterocyclic acetamides exhibit divergent pharmacological profiles due to core modifications:

Compound Class	Core Structure	Biological Target/Activity	Key Findings	Reference
Quinazolin-4-one acetamides	Quinazolin-4-one	Mycobacterium tuberculosis InhA	2-(6-chloro-2-methyl-4-oxoquinazolin-3-yl)-N-phenylacetamide showed potent InhA inhibition
Pyrrolo[1,2-d][1,2,4]triazinones	Pyrrolo-triazin-4-one	GPR139 agonists	Derivatives (e.g., 20a) demonstrated therapeutic effects in social interaction mouse models
Thieno[2,3-d]triazinones	Thieno-triazin-4-one	GPR139 agonists	Compound 8b (C16H14F3N4O3S) showed high agonist potency

Comparison Insights :

• The quinazolinone analogs () target bacterial enoyl-ACP reductase (InhA), critical for tuberculosis treatment, whereas benzotriazinones may lack this specificity .
• Pyrrolo- and thieno-triazinones () prioritize central nervous system targets (GPR139), suggesting that heterocycle choice dictates target selectivity .